Cas no 2091001-37-3 ((1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2091001-37-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5722191
• PubChem ID: 121208557
• Update Time: 2025-10-19

(1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-(1-methylpyrrolidin-3-yl)triazol-4-yl]methanol
• AKOS026717957
• F2157-0115
• starbld0035812
• (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• 2091001-37-3

• Inchi： 1S/C8H14N4O/c1-11-3-2-8(5-11)12-4-7(6-13)9-10-12/h4,8,13H,2-3,5-6H2,1H3
• InChI Key： RTRTYYCSPNTXCU-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2CN(C)CC2)N=N1

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 54.2Ų

Additional information on (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

Recent Advances in the Study of 2091001-37-3 and (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol

The chemical compound 2091001-37-3 and its derivative (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2091001-37-3 and its derivatives. A key area of interest is the incorporation of the (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol moiety, which has shown promising pharmacological properties. Researchers have employed advanced synthetic techniques, including click chemistry and microwave-assisted synthesis, to achieve high yields and purity of these compounds. The structural elucidation of these molecules has been confirmed using NMR spectroscopy and mass spectrometry, ensuring their chemical integrity.

In vitro and in vivo studies have demonstrated that (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol exhibits significant biological activity. Preliminary results indicate that this compound may act as a potent modulator of specific enzymatic pathways, making it a potential candidate for the treatment of neurodegenerative diseases and cancer. Additionally, its unique chemical structure allows for further functionalization, enabling the development of targeted therapies with improved efficacy and reduced side effects.

One of the most promising applications of 2091001-37-3 and its derivatives is in the field of antimicrobial research. Recent findings suggest that these compounds exhibit broad-spectrum activity against resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing bacteria. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Despite these encouraging results, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the pharmacokinetic profile of these molecules.

In conclusion, the ongoing research on 2091001-37-3 and (1-(1-methylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol highlights their potential as versatile scaffolds in medicinal chemistry. The combination of their synthetic accessibility and biological activity makes them attractive candidates for further investigation. Future studies should focus on optimizing their pharmacological properties and evaluating their safety and efficacy in clinical settings.